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Compound of Interest

Compound Name: BI-749327

Cat. No.: B2540885 Get Quote

Essential Safety and Handling Guide for BI-
749327
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of the TRPC6 inhibitor,

BI-749327. This document provides immediate and essential procedural guidance to ensure

laboratory safety and operational integrity when working with this research compound.

BI-749327 is a potent and selective inhibitor of the transient receptor potential canonical 6

(TRPC6) ion channel.[1][2] As with any research chemical, a thorough understanding of its

properties and adherence to strict safety protocols are paramount. This guide summarizes key

safety information, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling BI-749327 to ensure the

appropriate level of protection. The following table outlines the recommended PPE based on

information from safety data sheets.
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Protection Type Recommended Equipment Specifications & Rationale

Eye Protection
Safety goggles with side-

shields

Conforming to EN 166 (EU) or

NIOSH (US) standards.

Provides a seal around the

eyes to protect against dust

particles and splashes.

Hand Protection Chemical impermeable gloves

Nitrile or other resistant gloves

should be worn. Gloves must

be inspected prior to use and

changed immediately if

contaminated.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect against

incidental contact.

Impervious/Fire-resistant

clothing

For larger quantities or

procedures with a higher risk

of exposure, more substantial

protective clothing may be

necessary.

Respiratory Protection Use in a well-ventilated area

Handling of the solid

compound should be

performed in a chemical fume

hood to avoid inhalation of

dust.

Respirator

If exposure limits are exceeded

or if ventilation is inadequate, a

suitable respirator should be

used.

Operational Handling and Storage
Proper handling and storage are crucial to maintain the integrity of BI-749327 and to ensure

the safety of laboratory personnel.
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Procedure Guideline

Handling

Avoid contact with skin and eyes. Prevent dust

formation and aerosols. Use non-sparking tools.

Ensure adequate ventilation.

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Recommended long-

term storage is at -20°C.

Solubility

Sparingly soluble in DMSO (1-10 mg/ml) and

slightly soluble in acetonitrile (0.1-1 mg/ml).[2][3]

When preparing solutions, purge with an inert

gas.

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Type Disposal Procedure

Solid BI-749327
Collect in a suitable, sealed, and properly

labeled container for chemical waste.

Contaminated Materials

Any materials that have come into contact with

BI-749327 (e.g., gloves, pipette tips, paper

towels) should be disposed of as chemical

waste.

Solutions of BI-749327
Collect in a sealed, labeled container for liquid

chemical waste. Do not pour down the drain.

Experimental Information
BI-749327 is a selective inhibitor of TRPC6, a nonselective receptor-operated cation channel.

[1] Increased TRPC6 activity is associated with certain cardiac and renal diseases. BI-749327
has been shown to suppress the activation of Nuclear Factor of Activated T-cells (NFAT), a

downstream effector in the TRPC6 signaling pathway.
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Signaling Pathway of TRPC6 Inhibition by BI-749327
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Caption: Inhibition of the TRPC6 signaling pathway by BI-749327.

Experimental Workflow for Handling BI-749327

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2540885?utm_src=pdf-body
https://www.benchchem.com/product/b2540885?utm_src=pdf-body-img
https://www.benchchem.com/product/b2540885?utm_src=pdf-body
https://www.benchchem.com/product/b2540885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2540885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Acquire BI-749327

Conduct Risk Assessment

Don Appropriate PPE

Prepare Workspace
(Fume Hood)

Weigh Solid Compound

Prepare Stock Solution
(e.g., in DMSO)

Perform Experiment

Decontaminate Workspace
and Equipment

Dispose of Waste Properly

Doff PPE

End

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of BI-749327.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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